2-[(4-butyl-7-methyl-2-oxo-2H-chromen-5-yl)oxy]-N-(3,5-dimethylphenyl)acetamide

• IUPAC Name: 2-(4-butyl-7-methyl-2-oxochromen-5-yl)oxy-N-(3,5-dimethylphenyl)acetamide
• InChI: InChI=1S/C24H27NO4/c1-5-6-7-18-13-23(27)29-21-12-17(4)11-20(24(18)21)28-14-22(26)25-19-9-15(2)8-16(3)10-19/h8-13H,5-7,14H2,1-4H3,(H,25,26)
• InChI Key: PQNDGPWBQDPBCM-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC(=O)OC2=C1C(=CC(=C2)C)OCC(=O)NC3=CC(=CC(=C3)C)C
• Molecular Formula: C24H27NO4
• Molecular Weight: 393.5 g/mol

Description

2-[(4-butyl-7-methyl-2-oxo-2H-chromen-5-yl)oxy]-N-(3,5-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C24H27NO4 and its molecular weight is 393.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 393.19400834 g/mol and the complexity rating of the compound is 606. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Biological Activities

Research has shown that derivatives of chromene and coumarin, which share structural similarities with the compound , have been synthesized and evaluated for various biological activities. For instance, compounds have been designed and synthesized based on chromene derivatives, showing promising antibacterial activity against both Gram-positive and Gram-negative bacteria. These findings highlight the potential use of such compounds in developing new antibacterial agents (Čačić et al., 2009).

Antioxidant Activity

New derivatives have been synthesized and assessed for their antioxidant properties, comparing their efficacy to known antioxidants like ascorbic acid. The studies indicate significant antioxidant potential, which suggests their use in combating oxidative stress-related diseases (Kadhum et al., 2011).

Anti-inflammatory and Anti-allergic Effects

Prenylated orcinol derivatives, structurally related to the compound of interest, have been isolated from natural sources and found to inhibit histamine release and nitric oxide production, indicating potential anti-inflammatory and anti-allergic applications (Iwata et al., 2004).

Anticancer Activity

Coumarin derivatives have been synthesized and tested for their anticancer properties against various human cancer cell lines, showing enhanced inhibitory activity compared to standard treatments like 5-fluorouracil. Such studies point towards their application in cancer therapy (Shi et al., 2020).

Antimicrobial Activity

The synthesis of chromene derivatives and their evaluation for antimicrobial properties have demonstrated high levels of bacteriostatic and bactericidal activity, suggesting their use in developing new antimicrobial drugs (Behrami & Dobroshi, 2019).